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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Chlorthiophos, an obsolete and extremely hazardous organophosphate insecticide.[1][2]

Adherence to these procedures is critical to ensure the safety of laboratory personnel and to

prevent environmental contamination. Chlorthiophos is classified as a systemic toxicant and is

fatal if swallowed or in contact with skin.[3] It is also very toxic to aquatic life with long-lasting

effects.[4]

Immediate Safety and Hazard Profile
Chlorthiophos is regulated as a hazardous substance by the Department of Transportation

(DOT), the Environmental Protection Agency (EPA), and state Departments of Environmental

Protection (DEP).[5] Due to its high toxicity, it is classified as an EPA hazardous waste, and its

disposal is strictly regulated.[2][5]

Key Hazard Information:

Acute Toxicity: Fatal if swallowed, inhaled, or in contact with skin.[4] Chlorthiophos is a

cholinesterase inhibitor, with potential for delayed effects up to 12 hours post-exposure.[6]

Environmental Hazards: Very toxic to aquatic life, with long-lasting environmental effects.[4]

Physical Hazards: While the pure compound is not highly flammable, it is often dissolved in

flammable liquids like acetonitrile.[4][7] It can form highly toxic and flammable phosphine gas

in the presence of strong reducing agents.[6][8]
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Quantitative Data and Classifications

Chemical Formula C11H15Cl2O3PS2[2]

Molar Mass 361.24 g/mol [2]

Appearance
Yellow-brown liquid; may crystallize below 77°F

(25°C).[5][6]

WHO Classification Ia (Extremely hazardous)[1]

GHS Hazard Statements

H300 (Fatal if swallowed), H310 (Fatal in

contact with skin), H400 (Very toxic to aquatic

life), H410 (Very toxic to aquatic life with long

lasting effects).

Acceptable Daily Intake (ADI) 0.8 µg/kg/day (for oral exposure)[3]

Step-by-Step Disposal Protocol
The disposal of Chlorthiophos must be handled as a hazardous waste stream. Consult with

your institution's Environmental Health & Safety (EHS) department before beginning this

process.

Step 1: Personal Protective Equipment (PPE) and Preparation

PPE: Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety goggles.

Work Area: Conduct all handling and preparation for disposal within a certified chemical fume

hood to prevent inhalation exposure.[5]

Materials: Have a designated, sealed hazardous waste container ready. Ensure spill cleanup

materials (vermiculite, dry sand, or other non-combustible absorbent) are immediately

accessible.[5][6]

Step 2: Waste Segregation and Containment
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Pure Compound/Solutions: Keep Chlorthiophos waste in its original container if possible, or

in a clearly labeled, sealed, and compatible waste container.[9] Do not mix with other waste

streams unless directed by your EHS department.

Contaminated Materials: Any materials that have come into contact with Chlorthiophos
(e.g., pipette tips, gloves, absorbent pads) must be treated as hazardous waste. Place these

items in a separate, sealed container labeled "Chlorthiophos Contaminated Debris."[10]

Step 3: Spill Decontamination and Cleanup

Isolate the Area: In case of a spill, immediately alert others and restrict access to the area.

Isolate the spill area for at least 50 meters (150 feet) in all directions for liquids.[6]

Stay Upwind: Always position yourself upwind of the spill.[6]

Absorb the Spill: For small spills, cover with a non-combustible absorbent material like sand,

earth, or vermiculite.[5][6] Do not use combustible materials.

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a designated, sealable hazardous waste container.[5][7]

Decontaminate Area: Ventilate the area and wash the surface thoroughly after the cleanup is

complete.[5]

Containerize Cleanup Debris: All materials used for cleanup must be disposed of as

Chlorthiophos hazardous waste.[10]

Step 4: Labeling and Storage

Labeling: Clearly label the hazardous waste container with "Hazardous Waste,"

"Chlorthiophos," and the associated hazard pictograms (e.g., skull and crossbones,

environmental hazard).

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area, away from incompatible materials. Follow all institutional and

regulatory requirements for hazardous waste storage.
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Step 5: Final Disposal

Contact Professionals: Arrange for pickup and disposal through your institution's EHS

department or a licensed hazardous waste contractor.[10] Never attempt to dispose of

Chlorthiophos down the drain or in regular trash.[11]

Regulatory Consultation: Final disposal methods, such as incineration, must be conducted

by certified professionals in compliance with federal, state, and local regulations.[12][13]

Always consult with environmental regulatory agencies for guidance on acceptable disposal

practices.[12]

Disposal Workflow Diagram
The following diagram outlines the logical steps and decision points for the proper disposal of

Chlorthiophos waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/21412m.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2247.pdf
https://cameochemicals.noaa.gov/report?key=CH4920
https://www.agilent.com/cs/library/msds/PST-5570A1000_NAEnglish.pdf
https://cameochemicals.noaa.gov/chemical/4920
https://npic.orst.edu/health/disposal.html
https://edis.ifas.ufl.edu/publication/PI010
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorthiophos
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b166581#chlorthiophos-proper-disposal-procedures
https://www.benchchem.com/product/b166581#chlorthiophos-proper-disposal-procedures
https://www.benchchem.com/product/b166581#chlorthiophos-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

